Cas no 2680646-45-9 (methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate
• CAS No: 2680646-45-9
• MF: C₁₇H₁₆INO₄
• MW: 425.217717170715
• CID: 5620569
• PubChem ID: 165932665
• Update Time: 2025-10-28

methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2680646-45-9
• methyl 2-{[(benzyloxy)carbonyl]amino}-2-(2-iodophenyl)acetate
• EN300-28304040
• methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate

• Inchi： 1S/C17H16INO4/c1-22-16(20)15(13-9-5-6-10-14(13)18)19-17(21)23-11-12-7-3-2-4-8-12/h2-10,15H,11H2,1H3,(H,19,21)
• InChI Key： BECXBBQKVJVTST-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 425.01241g/mol
• Monoisotopic Mass: 425.01241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate

Methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate (CAS No. 2680646-45-9): A Comprehensive Overview

Methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate, identified by its CAS number 2680646-45-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential applications in the synthesis of novel therapeutic agents, particularly in the area of drug discovery and molecular biology.

The molecular structure of methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate features a benzyloxy carbonyl group and an iodophenyl moiety, which are key functional elements that contribute to its unique chemical properties. These features make it a valuable intermediate in the synthesis of more complex molecules, including peptidomimetics and other bioactive compounds. The presence of the iodine atom on the phenyl ring also enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely employed in the construction of biaryl structures.

In recent years, there has been a growing interest in the development of small-molecule inhibitors for various biological targets. The compound methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate has been explored as a building block in the synthesis of potential drug candidates. For instance, its structural motif has been utilized in the design of molecules targeting enzymes involved in cancer metabolism and inflammation. The benzyloxy carbonyl group provides stability to the molecule, while the iodophenyl ring allows for further functionalization through palladium-catalyzed reactions.

One of the most compelling aspects of methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate is its role in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The compound serves as a precursor for synthesizing peptidomimetics that target proteases and other enzymes involved in disease pathways. Its ability to undergo selective modifications makes it an attractive choice for medicinal chemists seeking to develop next-generation therapeutics.

Recent studies have highlighted the importance of fluorinated and iodinated aromatic compounds in medicinal chemistry. These elements not only enhance the metabolic stability of drug candidates but also improve their binding affinity to biological targets. The iodine atom in methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate facilitates its incorporation into biaryl structures, which are commonly found in active pharmaceutical ingredients (APIs). This property has been exploited in the development of kinase inhibitors and other small-molecule drugs that require precise spatial arrangement of functional groups.

The synthesis of methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate involves multi-step organic transformations, including condensation reactions, protection-deprotection strategies, and halogenation processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic approaches are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacological potential of derivatives of methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate has been investigated in various disease models. For example, researchers have explored its derivatives as inhibitors of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation and are implicated in cancer progression. The benzyloxy carbonyl group provides a site for selective modification, allowing chemists to fine-tune the pharmacokinetic properties of these derivatives.

In addition to its applications in oncology research, methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate has shown promise in the treatment of inflammatory diseases. Its structural features have been leveraged to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects compared to traditional NSAIDs. The iodophenyl ring serves as a handle for further derivatization, enabling the creation of molecules with enhanced target specificity.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate derivatives and biological targets. These computational tools have helped researchers predict binding affinities, optimize molecular structures, and identify potential lead compounds for further development. The integration of experimental data with computational insights has accelerated the drug discovery process significantly.

In conclusion, methyl 2-{(benzyloxy)carbonylamino}-2-(2-iodophenyl)acetate (CAS No. 2680646-45-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing peptidomimetics, kinase inhibitors, and other therapeutic agents. The ongoing exploration of its derivatives continues to yield promising results in various disease areas, underscoring its importance as a building block in modern drug discovery.